Ethanone, 1-[2-methoxy-4-(1-methylethyl)phenyl]-

• Molecular Formula: C12H16O2
• Molecular Weight: 192.25 g/mol
• IUPAC Name: 1-(2-methoxy-4-propan-2-ylphenyl)ethanone
• InChI: InChI=1S/C12H16O2/c1-8(2)10-5-6-11(9(3)13)12(7-10)14-4/h5-8H,1-4H3
• InChI Key: OECZFPSFFGYZJX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC(=C(C=C1)C(=O)C)OC

Description

Ethanone, 1-[2-methoxy-4-(1-methylethyl)phenyl]- is a useful research compound. Its molecular formula is C12H16O2 and its molecular weight is 192.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4′-isopropyl-2′-hydroxyacetophenone (33.4 g, 187.4 mmol) is dissolved in acetone (233 ml). Following addition of K2CO3 (51.8 g, 374.8 mmol) and methyl iodide (23.33 ml, 374.8 mmol) the batch is heated at reflux for three days. The reaction mixture is cooled and filtered through a glass fibre filter and the residue is washed with cold acetone. The solvent is removed and the residue is chromatographed (silica gel, eluent: ethyl acetate/hexane). This isolates 31.85 g (88.4%) of the desired compound.